Cas no 175334-68-6 (3H-1,2,4-Triazole-3-thione,5-[4-(1,1-dimethylethyl)phenyl]-2,4-dihydro-4-(3-methoxypropyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione,5-[4-(1,1-dimethylethyl)phenyl]-2,4-dihydro-4-(3-methoxypropyl)-
• CAS No: 175334-68-6
• MF: C₁₆H₂₃N₃OS
• MW: 305.438322305679
• CID: 133866
• PubChem ID: 2743178
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,5-[4-(1,1-dimethylethyl)phenyl]-2,4-dihydro-4-(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-[4-(1,1-dimethylethyl)phenyl]-2,4-dihydro-4-(3-methoxypropyl)-
• 3-(4-tert-butylphenyl)-4-(3-methoxypropyl)-1H-1,2,4-triazole-5-thione
• 3-[4-(tert-butyl)phenyl]-4-(3-methoxypropyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• HMS565H01
• 5-(4-TERT-BUTYLPHENYL)-4-(3-METHOXYPROPYL)-1,2,4-TRIAZOLE-3(2H)-THIONE
• 3-(4-(tert-Butyl)phenyl)-4-(3-methoxypropyl)-1H-1,2,4-triazole-5(4H)-thione
• AKOS001680037
• Maybridge1_008427
• SR-01000085621
• CHEMBL4574679
• EU-0082851
• FT-0614831
• SR-01000085621-1
• 175334-68-6
• DTXSID80372474
• CCG-23994
• 5-(4-tert-Butylphenyl)-4-(3-methoxypropyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 3-(4-TERT-BUTYLPHENYL)-4-(3-METHOXYPROPYL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
• SR-01000085621-2

• Inchi： 1S/C16H23N3OS/c1-16(2,3)13-8-6-12(7-9-13)14-17-18-15(21)19(14)10-5-11-20-4/h6-9H,5,10-11H2,1-4H3,(H,18,21)
• InChI Key： MDDCKAWAWDYEQB-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)C(C)(C)C)N1CCCOC

Computed Properties

• Exact Mass: 305.15600
• Monoisotopic Mass: 305.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 387.2°Cat760mmHg
• Flash Point: 188°C
• Refractive Index: 1.578
• PSA: 74.93000
• LogP: 3.94170